Cas no 1033196-18-7 (7-Methyl-1-benzofuran-3-carboxylic acid)
7-Methyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-1-benzofuran-3-carboxylic acid
- Z2379087815
- 7-Methyl-1-benzofuran-3-carboxylic acid
-
- MDL: MFCD17010639
- Inchi: 1S/C10H8O3/c1-6-3-2-4-7-8(10(11)12)5-13-9(6)7/h2-5H,1H3,(H,11,12)
- InChI Key: OJZFKUVTMWYITA-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)O)C2C=CC=C(C)C1=2
Computed Properties
- Exact Mass: 176.047344g/mol
- Monoisotopic Mass: 176.047344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 176.17g/mol
- XLogP3: 2.2
- Topological Polar Surface Area: 50.4
7-Methyl-1-benzofuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM461829-250mg |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95%+ | 250mg |
$164 | 2023-02-19 | |
| Chemenu | CM461829-500mg |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95%+ | 500mg |
$282 | 2023-02-19 | |
| Chemenu | CM461829-1g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95%+ | 1g |
$369 | 2023-02-19 | |
| Enamine | EN300-257863-0.05g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95.0% | 0.05g |
$75.0 | 2025-02-20 | |
| Enamine | EN300-257863-0.1g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95.0% | 0.1g |
$111.0 | 2025-02-20 | |
| Enamine | EN300-257863-0.25g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95.0% | 0.25g |
$159.0 | 2025-02-20 | |
| Enamine | EN300-257863-0.5g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95.0% | 0.5g |
$251.0 | 2025-02-20 | |
| Enamine | EN300-257863-1.0g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95.0% | 1.0g |
$321.0 | 2025-02-20 | |
| Enamine | EN300-257863-2.5g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95.0% | 2.5g |
$629.0 | 2025-02-20 | |
| Enamine | EN300-257863-5.0g |
7-methyl-1-benzofuran-3-carboxylic acid |
1033196-18-7 | 95.0% | 5.0g |
$929.0 | 2025-02-20 |
7-Methyl-1-benzofuran-3-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 7-Methyl-1-benzofuran-3-carboxylic acid
Comprehensive Guide to 7-Methyl-1-benzofuran-3-carboxylic acid (CAS No. 1033196-18-7): Properties, Applications, and Industry Insights
7-Methyl-1-benzofuran-3-carboxylic acid (CAS No. 1033196-18-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzofuran derivative features a carboxylic acid functional group at the 3-position and a methyl substituent at the 7-position, making it a versatile building block for synthetic applications. With the growing demand for heterocyclic compounds in drug discovery, this molecule has emerged as a key intermediate in the development of bioactive molecules targeting inflammation and metabolic disorders.
The structural uniqueness of 7-Methyl-1-benzofuran-3-carboxylic acid contributes to its hydrogen-bonding capacity and molecular rigidity, properties highly sought after in medicinal chemistry. Recent studies highlight its potential as a precursor for kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. Researchers are particularly interested in its bioisosteric potential to replace traditional aromatic systems in lead optimization phases.
From a synthetic chemistry perspective, this compound serves as an excellent example of directed ortho-metalation applications. Its electron-rich benzofuran core allows for selective functionalization, addressing the pharmaceutical industry's need for regioselective modifications. The methyl group at the 7-position offers additional steric control during coupling reactions, a feature frequently searched by chemists working on cross-coupling methodologies.
In material science, 7-Methyl-1-benzofuran-3-carboxylic acid has shown promise in developing organic semiconductors and luminescent materials. Its extended π-conjugation system makes it valuable for OLED applications, a hot topic in green technology discussions. The compound's ability to form coordination complexes with transition metals also positions it as a candidate for catalytic systems in sustainable chemistry initiatives.
Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy – techniques commonly referenced in quality control protocols. The pharmaceutical industry particularly values its consistent chromatographic behavior and thermal stability up to 200°C, properties frequently queried in process chemistry forums.
Recent patent literature reveals growing applications of 7-Methyl-1-benzofuran-3-carboxylic acid in bioconjugation techniques and prodrug development. Its carboxylic acid moiety enables efficient esterification and amide formation, answering the pharmaceutical industry's need for versatile linkers in antibody-drug conjugates (ADCs) – a trending topic in targeted cancer therapies.
Environmental considerations of this compound follow standard green chemistry principles, with studies confirming its biodegradability under aerobic conditions. This aspect aligns with current searches for sustainable synthetic intermediates in the chemical industry. The compound's low ecotoxicity profile makes it preferable over similar aromatic systems in environmental impact assessments.
From a commercial perspective, 7-Methyl-1-benzofuran-3-carboxylic acid is available in various GMP grades, addressing quality concerns in pharmaceutical manufacturing. Suppliers typically offer custom batch synthesis services, responding to the growing demand for tailor-made intermediates in drug development pipelines. The global market shows increasing interest in this compound, particularly from contract research organizations specializing in small molecule therapeutics.
Future research directions for CAS 1033196-18-7 include exploration of its chiral derivatives and applications in asymmetric synthesis. The compound's potential in metal-organic frameworks (MOFs) is another emerging area of investigation, coinciding with increased academic searches for porous materials with tailorable functionality. These developments position 7-Methyl-1-benzofuran-3-carboxylic acid as a molecule with cross-disciplinary significance in modern chemical research.
1033196-18-7 (7-Methyl-1-benzofuran-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)